Cas no 236739-03-0 (1,4-Difluoro-2-(methylsulfonyl)benzene)

• Product name: 1,4-Difluoro-2-(methylsulfonyl)benzene
• CAS No: 236739-03-0
• MF: C₇H₆F₂O₂S
• MW: 192.183147907257
• MDL: MFCD06800566
• CID: 67145
• PubChem ID: 2783383

1,4-Difluoro-2-(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Difluoro-2-(methylsulfonyl)benzene
• 1,4-Difluoro-2-(methylsulfonyl)-benzene
• 1,4-Difluoro-2-(methylsulphonyl)benzene
• 1,4-difluoro-2-methylsulfonylbenzene
• 2,5-Difluorobenzylmethylsulfon
• 2,5-Difluorophenylmethyl sulfone
• 1,4-difluoro-2-methanesulfonylbenzene
• Benzene,1,4-difluoro-2-(methylsulfonyl)-
• PubChem15337
• 2,5-difluorobenzylmethylsulfonyl
• 2,5-difluorophenyl methyl sulfone
• 8007AD
• SBB091410
• 1,4-difluoro-2-methylsulfonyl-benzene
• A
• SCHEMBL5097716
• C13920
• 1, 4-difluoro-2-methylsulfonylbenzene
• J-503990
• FT-0691455
• AC-4581
• CS-0105530
• Benzene, 1,4-difluoro-2-(methylsulfonyl)-
• DTXSID90382625
• A816838
• 1,4-bis(fluoranyl)-2-methylsulfonyl-benzene
• AKOS006230024
• 236739-03-0
• MFCD06800566
• PS-8332
• 2,5-Difluorophenyl methyl sulphone

• MDL： MFCD06800566
• Inchi： 1S/C7H6F2O2S/c1-12(10,11)7-4-5(8)2-3-6(7)9/h2-4H,1H3
• InChI Key： PDBSFQYRKCUYMB-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(C1C([H])=C(C([H])=C([H])C=1F)F)(=O)=O

Computed Properties

• Exact Mass: 192.00600
• Monoisotopic Mass: 192.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 1.6

Experimental Properties

• Density: 1.376
• Boiling Point: 307.8°Cat760mmHg
• Flash Point: 139.9°C
• Refractive Index: 1.49
• PSA: 42.52000
• LogP: 2.44910

1,4-Difluoro-2-(methylsulfonyl)benzene Security Information

1,4-Difluoro-2-(methylsulfonyl)benzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds